Cas no 97459-72-8 (4-(2-Methoxy-4-nitrophenyl)morpholine)

4-(2-Methoxy-4-nitrophenyl)morpholine structure

97459-72-8 structure

Product Name:4-(2-Methoxy-4-nitrophenyl)morpholine

CAS No:97459-72-8

MF:C₁₁H₁₄N₂O₄

MW:238.239862918854

MDL:MFCD00451684

CID:801121

PubChem ID:21936465

Update Time:2024-10-25

4-(2-Methoxy-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Methoxy-4-nitrophenyl)morpholine
- 2-(1-morpholinyl)-5-nitroanisole
- Morpholine,4-(2-methoxy-4-nitrophenyl)-
- 4-(2-Methoxy-4-nitrophenyl)morpholine (ACI)
- 3-Methoxy-4-(4-morpholinyl)-1-nitrobenzene
- CS-B1091
- AKOS000482716
- 97459-72-8
- AS-42078
- DTXSID10620354
- STL089387
- SCHEMBL2062084
- KORWLDQABONDQH-UHFFFAOYSA-N
- 4-(2-methoxy-4-nitro-phenyl)-morpholine
- Morpholine, 4-(2-methoxy-4-nitrophenyl)-
- ALBB-012990
- MFCD00451684
- MDL： MFCD00451684
- Inchi： 1S/C11H14N2O4/c1-16-11-8-9(13(14)15)2-3-10(11)12-4-6-17-7-5-12/h2-3,8H,4-7H2,1H3
- InChI Key： KORWLDQABONDQH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(OC)C(N2CCOCC2)=CC=1)=O

Computed Properties

Exact Mass: 238.09535693g/mol
Monoisotopic Mass: 238.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 67.5Å²

4-(2-Methoxy-4-nitrophenyl)morpholine Security Information

HazardClass：IRRITANT

4-(2-Methoxy-4-nitrophenyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-0761-5g	4-(2-METHOXY-4-NITROPHENYL)MORPHOLINE	97459-72-8	95%	5g	$425	2023-09-07
Fluorochem	094130-250mg	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8	95%	250mg	￡97.00	2022-03-01
Fluorochem	094130-1g	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8	95%	1g	￡165.00	2022-03-01
Fluorochem	094130-5g	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8	95%	5g	￡724.00	2022-03-01
ChemScence	CS-B1091-100mg	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8		100mg	$100.0	2022-04-26
Alichem	A019107752-1g	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8	95%	1g	$183.75	2023-08-31
Alichem	A019107752-5g	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8	95%	5g	$642.60	2023-08-31
eNovation Chemicals LLC	D490934-1g	4-(2-METHOXY-4-NITROPHENYL)MORPHOLINE	97459-72-8	95%	1g	$216	2023-09-04
eNovation Chemicals LLC	D490934-5G	4-(2-METHOXY-4-NITROPHENYL)MORPHOLINE	97459-72-8	95%	5g	$648	2023-09-04
abcr	AB408223-1 g	4-(2-Methoxy-4-nitrophenyl)morpholine	97459-72-8		1g	€332.70	2023-04-25

4-(2-Methoxy-4-nitrophenyl)morpholine Production Method

Production Method 1

1009-36-5

97459-72-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Polyethylene glycol (polymer-supported)

Reference

: Application of polystyrene-supported polyethylene glycol in organic synthesis (II).

Yu, Shanxin; Liu, Wenqi, Lizi Jiaohuan Yu Xifu, 1992, 8(3), 211-16

Production Method 2

454-16-0

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 6 h, 80 °C

Reference

: Preparation of imidazopyridazine compounds useful as IRAK4 inhibitors

, China, , ,

Production Method 3

1009-36-5

97459-72-8

Reaction Conditions

1.1 15 h, 120 °C

Reference

: Preparation of N-acylazetidine MEK inhibitors and 4-aryl-2-aminopyrimidine or 4-aryl-2-aminoalkylpyrimidine JAK-2 inhibitors and their combinations useful for treating neoplasm

, World Intellectual Property Organization, , ,

Production Method 4

1009-36-5

97459-72-8

Reaction Conditions

1.1 15 h, 120 °C

Reference

: 4-Aryl-2-aminopyrimidines or 4-aryl-2-aminoalkylpyrimidines as JAK-2 modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 5

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

: Synthesis of heterocyclic spleen tyrosine kinase inhibitors treating cancers, inflammatory, allergic or autoimmune diseases

, World Intellectual Property Organization, , ,

Production Method 6

1009-36-5

97459-72-8

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; overnight, 100 °C

Reference

: Preparation of oxazolidinone derivatives as anticoagulants

, Japan, , ,

Production Method 7

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , BINAP Solvents: Toluene ; 10 min, 20 °C; 3 h, 80 °C

Reference

: Preparation of 2-amino-4-heteroarylaminopyrimidine derivatives as IGF-1R kinase inhibitors for use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 8

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , (+)-BINAP Solvents: Toluene ; 10 min, 20 °C

Reference

: Preparation of 2,4-disubstituted amino pyrimidinyl derivatives for use as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 9

77337-82-7

97459-72-8

Reaction Conditions

1.1 overnight, 130 °C

Reference

: Preparation of morpholinylanilino quinazoline derivatives for use as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 10

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 48 h, 110 °C

Reference

: Pyrrolones and pyrrolidinones as melanin concentrating hormone receptor-1 antagonists and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

454-16-0

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 6 h, 80 °C

Reference

: Preparation of FLT3 kinase inhibitor for treating FLT3 mediated diseases

, China, , ,

Production Method 12

1009-36-5

97459-72-8

Reaction Conditions

1.1 15 h, 120 °C

Reference

: Pyrimidine derivatives as JAK-2 inhibitors in combination with other agents and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 13

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , BINAP Solvents: Toluene ; 3 h, 80 °C

Reference

: Discovery of 2,4-bis-arylamino-1,3-pyrimidinebis-arylamino-1,3-pyrimidines as insulin-like growth factor-1 receptor (IGF-1R) inhibitors

Buchanan, John L.; Newcomb, John R.; Carney, David P.; Chaffee, Stuart C.; Chai, Lilly; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2394-2399

Production Method 14

77337-82-7

97459-72-8

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(dibenzylideneacetone)palladium , BINAP Solvents: Toluene ; rt; 7 h, 80 °C

Reference

: Preparation of thieno[3,2-d]pyrimidine-2,4-diamine derivatives as Syk kinase inhibitors

, Japan, , ,

Production Method 15

1009-36-5

97459-72-8

Reaction Conditions

1.1 rt → 120 °C; 15 h, 120 °C

Reference

: preparation of pyrimidine derivatives as LRRK2 inhibitors

, World Intellectual Property Organization, , ,

Production Method 16

1009-36-5

97459-72-8

Reaction Conditions

1.1 4 h, rt → 100 °C; 100 °C → rt

Reference

: Preparation of thiazolopyridinones as MCH receptor antagonists for treating and preventing symptoms associated with obesity and related diseases

, World Intellectual Property Organization, , ,

Production Method 17

454-16-0

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, 80 °C

Reference

: Preparation of imidazopyrazine Syk inhibitors

, World Intellectual Property Organization, , ,

Production Method 18

454-16-0

97459-72-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 48 h, rt

Reference

: Preparation of fused bicyclic derivatives of 2,4-diaminopyrimidine as ALK and c-Met kinase inhibitors

, World Intellectual Property Organization, , ,